molecular formula C17H24ClN3O2 B2635583 n'-[2-(4-Chlorophenyl)-1-cyclobutylaminoethylidene]hydrazinecarboxylic acid tert-butyl ester CAS No. 1053657-48-9

n'-[2-(4-Chlorophenyl)-1-cyclobutylaminoethylidene]hydrazinecarboxylic acid tert-butyl ester

Cat. No. B2635583
M. Wt: 337.85
InChI Key: YLGSPSGUXBYUKL-UHFFFAOYSA-N
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Description

N'-[2-(4-Chlorophenyl)-1-cyclobutylaminoethylidene]hydrazinecarboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H24ClN3O2 and its molecular weight is 337.85. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound 'n'-[2-(4-Chlorophenyl)-1-cyclobutylaminoethylidene]hydrazinecarboxylic acid tert-butyl ester involves the reaction of 4-chlorobenzaldehyde with cyclobutylamine to form the Schiff base intermediate, which is then reacted with hydrazine hydrate to form the hydrazine derivative. The resulting product is then reacted with tert-butyl chloroformate to form the tert-butyl ester of the final compound.

Starting Materials
4-chlorobenzaldehyde, cyclobutylamine, hydrazine hydrate, tert-butyl chloroformate

Reaction
Step 1: 4-chlorobenzaldehyde is reacted with cyclobutylamine in ethanol to form the Schiff base intermediate., Step 2: The Schiff base intermediate is then reacted with hydrazine hydrate in ethanol to form the hydrazine derivative., Step 3: The resulting hydrazine derivative is then reacted with tert-butyl chloroformate in the presence of triethylamine to form the tert-butyl ester of the final compound.

properties

IUPAC Name

tert-butyl N-[[C-[(4-chlorophenyl)methyl]-N-cyclobutylcarbonimidoyl]amino]carbamate
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InChI

InChI=1S/C17H24ClN3O2/c1-17(2,3)23-16(22)21-20-15(19-14-5-4-6-14)11-12-7-9-13(18)10-8-12/h7-10,14H,4-6,11H2,1-3H3,(H,19,20)(H,21,22)
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InChI Key

YLGSPSGUXBYUKL-UHFFFAOYSA-N
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Canonical SMILES

CC(C)(C)OC(=O)NNC(=NC1CCC1)CC2=CC=C(C=C2)Cl
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Molecular Formula

C17H24ClN3O2
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Molecular Weight

337.8 g/mol
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Product Name

n'-[2-(4-Chlorophenyl)-1-cyclobutylaminoethylidene]hydrazinecarboxylic acid tert-butyl ester

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